2-Ethyl-3-oxopiperazine-1-carboxamide hydrochloride
Description
2-Ethyl-3-oxopiperazine-1-carboxamide hydrochloride, also known as EOPC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. EOPC is a piperazine derivative that has been synthesized using various methods, and its mechanism of action has been extensively studied. In
Scientific Research Applications
TrkB Receptor Activation in Neurons
N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]-2-oxopiperidine-3-carboxamide (HIOC), a related compound to 2-Ethyl-3-oxopiperazine-1-carboxamide hydrochloride, is a potent activator of the TrkB receptor in mammalian neurons. This activation has implications for its potential therapeutic uses, particularly given the importance of the TrkB receptor in neurobiology. Although not directly about 2-Ethyl-3-oxopiperazine-1-carboxamide hydrochloride, this research opens avenues for exploring similar compounds in neuronal receptor activation (Setterholm et al., 2015).
Serotonin Type-3 (5-HT3) Receptor Antagonism
3-Ethoxyquinoxalin-2-carboxamides, structurally similar to the compound of interest, have been designed and synthesized as 5-HT3 receptor antagonists. This includes evaluating their potential as new antidepressants, showcasing the role of similar compounds in neurological and mental health research (Mahesh et al., 2011).
Renin Inhibition for Cardiovascular Applications
Compounds like (3S,5R)-5-[4-(2-chlorophenyl)-2,2-dimethyl-5-oxopiperazin-1-yl]piperidine-3-carboxamides have been identified as potent renin inhibitors, showing promise for treating hypertension and related cardiovascular conditions. The most potent compound in this series demonstrated favorable pharmacokinetic and pharmacodynamic profiles in animal models, hinting at the potential of structurally related compounds (Mori et al., 2012).
Peptidomimetic Synthesis
Compounds related to 2-Ethyl-3-oxopiperazine-1-carboxamide hydrochloride have been used to create peptidomimetics, which are small protein-like chains designed to mimic a peptide. This research is crucial in drug design and development, as peptidomimetics can lead to the development of new therapeutic agents with improved stability and bioavailability compared to natural peptides (Franceschini et al., 2005).
properties
IUPAC Name |
2-ethyl-3-oxopiperazine-1-carboxamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13N3O2.ClH/c1-2-5-6(11)9-3-4-10(5)7(8)12;/h5H,2-4H2,1H3,(H2,8,12)(H,9,11);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UNWKUGZSLPOZBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(=O)NCCN1C(=O)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14ClN3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.66 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Ethyl-3-oxopiperazine-1-carboxamide hydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(4-Bromophenyl)-1,3-thiazol-2-yl]acetamide](/img/structure/B2448338.png)
![(4H-furo[3,2-b]pyrrol-5-yl)(4-phenethylpiperazin-1-yl)methanone](/img/structure/B2448339.png)
![N-(3-methoxybenzyl)-2-(4-oxo-1-propyl[1,2,4]triazolo[4,3-a]quinoxalin-5(4H)-yl)acetamide](/img/structure/B2448341.png)
![4-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-2-(4-methoxyphenyl)pyrazolo[1,5-a]pyrazine-3-carbaldehyde](/img/structure/B2448344.png)
![2-(4-(3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazine-1-carbonyl)-4H-chromen-4-one](/img/structure/B2448358.png)